Cas no 115794-06-4 (a-Ribopyranose)

a-Ribopyranose structure
a-Ribopyranose structure
Product Name:a-Ribopyranose
CAS No:115794-06-4
MF:C5H10O5
MW:150.129902362823
CID:130932
PubChem ID:6102353
Update Time:2025-04-19

a-Ribopyranose Chemical and Physical Properties

Names and Identifiers

    • a-Ribopyranose
    • alpha-Ribopyranose (9CI)
    • UNII-WP7XMO0E1E
    • (2S,3R,4R,5R)-Tetrahydro-2H-pyran-2,3,4,5-tetraol
    • CHEBI:47008
    • alpha-D-Ribopyranose(9CI)
    • Ribopyranose, .alpha.-D-
    • 7296-59-5
    • (2S,3R,4R,5R)-oxane-2,3,4,5-tetrol
    • 115794-06-4
    • SCHEMBL339949
    • EN300-34019
    • NSC-93887
    • WP7XMO0E1E
    • alpha-D-ribopyranose
    • .alpha.-D-Ribose
    • Q27120755
    • DTXSID301318403
    • .alpha.-D-Ribopyranose
    • Inchi: 1S/C5H10O5/c6-2-1-10-5(9)4(8)3(2)7/h2-9H,1H2/t2-,3-,4-,5+/m1/s1
    • InChI Key: SRBFZHDQGSBBOR-AIHAYLRMSA-N
    • SMILES: O1C[C@H]([C@H]([C@H]([C@H]1O)O)O)O

Computed Properties

  • Exact Mass: 150.0528
  • Monoisotopic Mass: 150.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 117
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.5
  • Topological Polar Surface Area: 90.2Ų

Experimental Properties

  • PSA: 90.15
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